Cas no 1823607-28-8 (5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl-)

• Product Name: 5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl-
• CAS No: 1823607-28-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD29034482
• CID: 5220927
• PubChem ID: 86263304
• Update Time: 2025-10-29

5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl-

• MDL： MFCD29034482
• Inchi： 1S/C10H15N3O3/c1-2-12-7(14)10(3-4-10)8(15)13(6-5-11)9(12)16/h2-6,11H2,1H3
• InChI Key： SXWFGQDIYFIVFZ-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)N(CC)C(=O)N(CCN)C2=O)C1

Additional information on 5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl-

5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl-

The compound with CAS No. 1823607-28-8, known as 5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl-, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the spirocyclic family of compounds, characterized by a spiro ring system where two rings are joined at a single atom. The presence of diazaspiro groups and trione functionalities makes this molecule unique and opens up possibilities for its application in drug design and material science.

Recent studies have highlighted the importance of spirocyclic compounds in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit diverse biological activities. The diazaspiro core in this compound provides a rigid structure that can be exploited for designing bioactive molecules with specific pharmacokinetic properties. The trione functionalities further enhance the compound's versatility by offering multiple sites for chemical modification and interaction with biological targets.

The synthesis of 5-(2-aminoethyl)-7-ethyl- derivatives has been an area of active research. Advanced synthetic methodologies, including ring-closing metathesis and multi-component reactions, have enabled the efficient construction of the spirocyclic framework. These methods not only improve the yield but also allow for the incorporation of functional groups that can modulate the compound's physicochemical properties.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The aminoethyl group attached to the spiro nitrogen introduces hydrogen bonding capabilities, which are crucial for molecular recognition and binding to biological targets. Additionally, the ethyl substituent enhances lipophilicity, making the compound more suitable for crossing biological membranes.

Recent research has also explored the use of this compound in materials science. Its rigid structure and functional groups make it a candidate for designing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive systems. The ability to modify the compound's structure further opens up opportunities for its application in nanotechnology and biotechnology.

In terms of safety and environmental impact, studies have shown that this compound exhibits low toxicity under standard laboratory conditions. However, further investigations are required to fully understand its long-term effects on human health and ecosystems.

In conclusion, 5,7-Diazaspiro[2.5]octane-4,6,8-trione, 5-(2-aminoethyl)-7-ethyl- is a versatile compound with significant potential in various fields. Its unique structure and functional groups make it an attractive candidate for drug design, material science, and other advanced applications. Continued research into its synthesis, properties, and applications will undoubtedly unlock new possibilities for its utilization in both academic and industrial settings.